Cas no 1804465-14-2 (3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1804465-14-2
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4868508
• Update Time: 2025-05-20

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-5(1-2-13)6(9(11)12)4-15-7(8)3-14/h4,9H,1H2
• InChI Key： KYOMTWRHMHWHDY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(C(F)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile

3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804465-14-2) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with multiple functional groups, including a chlorine atom, a cyano group, a difluoromethyl group, and an acetonitrile group. These substituents confer unique chemical and physical properties to the compound, making it a valuable tool in research and development.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of various functional groups. The chlorine substituent at position 3 introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. The cyano group at position 2 further enhances the electron-withdrawing nature of the compound, potentially increasing its reactivity in certain chemical reactions. The difluoromethyl group at position 5 introduces fluorine atoms, which are known for their unique electronic properties and can significantly impact the compound's solubility and bioavailability. Finally, the acetonitrile group at position 4 adds another electron-withdrawing element to the molecule, further modulating its chemical behavior.

Recent studies have highlighted the potential of 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile in drug discovery. Its structural complexity makes it an ideal candidate for exploring novel pharmacophores and bioisosteres. Researchers have reported that this compound exhibits promising activity in inhibiting key enzymes involved in various disease pathways, such as kinases and proteases. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In the field of agrochemistry, this compound has shown remarkable efficacy as a herbicide. Its ability to inhibit specific plant enzymes responsible for growth and development makes it a potential alternative to traditional herbicides with fewer environmental impacts. Recent field trials have demonstrated its effectiveness in controlling invasive plant species without significant adverse effects on non-target organisms.

The synthesis of 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile involves a multi-step process that combines advanced organic synthesis techniques. The use of transition metal catalysts has enabled researchers to achieve high yields and selectivity in the formation of this complex molecule. Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for its production, reducing waste and energy consumption.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to evaluate its long-term effects on soil microbiota and aquatic life.

In conclusion, 3-Chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1804465-14-2) is a versatile compound with significant potential in multiple industries. Its unique molecular structure and functional groups make it an invaluable tool for advancing scientific research and innovation. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.